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Compound of Interest

Compound Name: 1-Pyrrolidineethanol

Cat. No.: B123674 Get Quote

Application Notes and Protocols for 1-
Pyrrolidineethanol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 1-Pyrrolidineethanol (CAS: 2955-88-6). Adherence to these procedures is crucial

to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
1-Pyrrolidineethanol is a colorless to pale yellow liquid.[1] It possesses a pyrrolidine ring and

an ethanol moiety, making it moderately soluble in water.[1]

Table 1: Physical and Chemical Properties of 1-Pyrrolidineethanol
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Property Value Source

Molecular Formula C6H13NO [2]

Molecular Weight 115.17 g/mol [2]

Boiling Point 187-189°C [3]

Density ~0.978 g/cm³ at 20°C [3]

GHS Classification
Flammable liquid and vapor

(Category 3)
[2][3]

Hazard Identification and Safety Precautions
GHS Hazard Statements:

H226: Flammable liquid and vapor[2]

Precautionary Statements: A comprehensive list of precautionary statements includes

advisories for prevention, response, storage, and disposal.[2]

Potential Health Effects: While specific toxicological properties for 1-Pyrrolidineethanol are

not thoroughly investigated, similar compounds suggest potential hazards upon inhalation, skin

contact, or ingestion.[4]

Incompatible Materials: To prevent adverse reactions, avoid contact with strong acids, strong

bases, acid chlorides, reducing agents, and oxidizing agents.[5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and critical barrier to exposure.

Table 2: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

and a face shield (8-inch

minimum).[4]

Protects against splashes and

vapors.[6]

Hand Protection

Handle with gloves inspected

prior to use. Use proper glove

removal technique. Dispose of

contaminated gloves after use.

[4]

Prevents skin contact. Thicker

gloves generally offer better

protection.[6]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.

Provides a barrier against

accidental spills.

Respiratory Protection

Use a full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges if

engineering controls are

insufficient.[4]

Protects against inhalation of

vapors or mists.

Experimental Protocols
Protocol 1: General Handling Procedures

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.

Assemble all necessary PPE as outlined in Table 2.

Have an emergency eye wash station and safety shower readily accessible.

Handling:

Avoid contact with skin and eyes.[4]

Avoid inhalation of vapor or mist.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/msds/1-methyl-2-pyrrolidineethanol.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.chemicalbook.com/msds/1-methyl-2-pyrrolidineethanol.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.chemicalbook.com/msds/1-methyl-2-pyrrolidineethanol.pdf
https://www.chemicalbook.com/msds/1-methyl-2-pyrrolidineethanol.pdf
https://www.chemicalbook.com/msds/1-methyl-2-pyrrolidineethanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep away from open flames, hot surfaces, and sources of ignition. No smoking.[4][5]

Take measures to prevent the buildup of electrostatic charge.[4]

Post-Handling:

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[4]

Clean the work area and any contaminated equipment.

Protocol 2: Storage Procedures
Container Management:

Keep the container tightly closed in a dry and well-ventilated place.[4]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[4]

Storage Conditions:

Store in a cool place.[4]

Store locked up.[5]

Segregation:

Store away from incompatible materials as listed in the Hazard Identification section.[5]

Protocol 3: Spill and Emergency Procedures
Immediate Actions:

Evacuate personnel from the immediate spill area.

Remove all sources of ignition.[4]

Ensure adequate ventilation.[4]

Containment and Cleanup:
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Wear appropriate PPE.[4]

Contain the spillage. Prevent it from entering drains.[4]

Collect the spill with a non-combustible absorbent material (e.g., sand, earth,

diatomaceous earth, vermiculite) and place it in a suitable, closed container for disposal.

[4]

First Aid:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult

a physician.[4]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[4]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[4]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[4]

Diagrams
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Workflow for Safe Handling and Storage of 1-Pyrrolidineethanol
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Evacuate & Alert Administer First Aid

Contain & Clean Spill
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Caption: Safe handling and storage workflow for 1-Pyrrolidineethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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